Cas no 802267-75-0 (2-Triazene-1-carbonitrile,3-(2-methyl-5-nitrophenyl)-)

• Product name: 2-Triazene-1-carbonitrile,3-(2-methyl-5-nitrophenyl)-
• CAS No: 802267-75-0
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• CID: 713302

2-Triazene-1-carbonitrile,3-(2-methyl-5-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Triazene-1-carbonitrile,3-(2-methyl-5-nitrophenyl)-
• 3-Triazenecarbonitrile,1-(5-nitro-o-tolyl)-(8CI)

• Inchi： 1S/C8H7N5O2/c1-6-2-3-7(13(14)15)4-8(6)11-12-10-5-9/h2-4H,1H3,(H,10,11)
• InChI Key： KVDDKOMKPAFZCR-UHFFFAOYSA-N
• SMILES： N(/N=N/C1=CC([N+]([O-])=O)=CC=C1C)C#N

Computed Properties

• Exact Mass: 205.06
• Monoisotopic Mass: 205.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2